Cas no 125028-61-7 (5,8-Methano-3a,8a-propanofuro[2,3-d]oxepin-2(3H)-one, tetrahydro-5,10-dihydroxy-8,11,12-trimethyl-, (3aR,5R,8S,8aS,10R,11S,12S)-)

• Product Name: 5,8-Methano-3a,8a-propanofuro[2,3-d]oxepin-2(3H)-one, tetrahydro-5,10-dihydroxy-8,11,12-trimethyl-, (3aR,5R,8S,8aS,10R,11S,12S)-
• CAS No: 125028-61-7
• MF: C₁₅H₂₂O₅
• MW: 282.332185268402
• CID: 152543
• Update Time: 2024-03-01

5,8-Methano-3a,8a-propanofuro[2,3-d]oxepin-2(3H)-one, tetrahydro-5,10-dihydroxy-8,11,12-trimethyl-, (3aR,5R,8S,8aS,10R,11S,12S)- Chemical and Physical Properties

Names and Identifiers

• 5,8-Methano-3a,8a-propanofuro[2,3-d]oxepin-2(3H)-one,tetrahydro-5,10-dihydroxy-8,11,12-trimethyl-, (3aR,5R,8S,8aS,10R,11S,12S)-
• 5,8-Methano-3a,8a-propanofuro[2,3-d]oxepin-2(3H)-one,tetrahydro-5,10-dihydroxy-8,11,12-trimethyl-, (3aR,5R,8S,8aS,10R,11S,12S
• 5,8-Methano-3a,8a-propanofuro[2,3-d]oxepin-2(3H)-one,tetrahydro-5,10-dihydroxy-8,11,12-trimethyl-, (3aa,5b,8a,8aa,10R*,11S*,12S*)-(-)-
• Pseudomajucin
• 5,8-Methano-3a,8a-propanofuro[2,3-d]oxepin-2(3H)-one, tetrahydro-5,10-dihydroxy-8,11,12-trimethyl-, (3aR,5R,8S,8aS,10R,11S,12S)-
• (-)-Pseudomajucin

• Inchi： 1S/C15H22O5/c1-8-10(16)4-15-12(3)7-19-14(18,9(12)2)6-13(8,15)5-11(17)20-15/h8-10,16,18H,4-7H2,1-3H3
• InChI Key： UOJOLCLAGZTOOG-UHFFFAOYSA-N
• SMILES： O=C1CC23C(C4(C(C(OC4)(O)C2)C)C)(CC(C3C)O)O1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• XLogP3: 0.716

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes Oxepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes